![molecular formula C25H20BrNO5 B252872 3-[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl]-5-bromo-3-hydroxy-1-[(4-methylphenyl)methyl]indol-2-one](/img/structure/B252872.png)
3-[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl]-5-bromo-3-hydroxy-1-[(4-methylphenyl)methyl]indol-2-one
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Overview
Description
3-[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl]-5-bromo-3-hydroxy-1-[(4-methylphenyl)methyl]indol-2-one, also known as BRD-7929, is a novel small molecule compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 3-[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl]-5-bromo-3-hydroxy-1-[(4-methylphenyl)methyl]indol-2-one is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways in the body. This leads to the suppression of cancer cell growth and the reduction of beta-amyloid plaques in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, it inhibits the activity of certain enzymes and signaling pathways that are involved in cell growth and division. In Alzheimer's disease, it reduces the accumulation of beta-amyloid plaques in the brain, which are believed to contribute to the disease's progression.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl]-5-bromo-3-hydroxy-1-[(4-methylphenyl)methyl]indol-2-one in lab experiments include its high purity and yield, as well as its potential therapeutic applications in cancer and Alzheimer's disease research. However, the limitations of using this compound include its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 3-[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl]-5-bromo-3-hydroxy-1-[(4-methylphenyl)methyl]indol-2-one. One area of interest is its potential as a treatment for other neurodegenerative diseases, such as Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its synthesis method for greater efficiency and yield. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 3-[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl]-5-bromo-3-hydroxy-1-[(4-methylphenyl)methyl]indol-2-one involves a multi-step process that includes the use of various reagents and catalysts. The starting material is 5-bromo-3-hydroxyindole-2-one, which undergoes a series of reactions to form the final product. The synthesis method has been optimized to yield high purity and yield of this compound.
Scientific Research Applications
3-[2-(1,3-Benzodioxol-5-yl)-2-oxoethyl]-5-bromo-3-hydroxy-1-[(4-methylphenyl)methyl]indol-2-one has shown promising results in various scientific research applications. It has been studied for its potential as an anti-cancer agent, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, this compound has been investigated as a potential treatment for Alzheimer's disease, as it has been shown to reduce the accumulation of beta-amyloid plaques in the brain.
Properties
Molecular Formula |
C25H20BrNO5 |
---|---|
Molecular Weight |
494.3 g/mol |
IUPAC Name |
3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-5-bromo-3-hydroxy-1-[(4-methylphenyl)methyl]indol-2-one |
InChI |
InChI=1S/C25H20BrNO5/c1-15-2-4-16(5-3-15)13-27-20-8-7-18(26)11-19(20)25(30,24(27)29)12-21(28)17-6-9-22-23(10-17)32-14-31-22/h2-11,30H,12-14H2,1H3 |
InChI Key |
RJWAPLZQOHMKPF-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Br)C(C2=O)(CC(=O)C4=CC5=C(C=C4)OCO5)O |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Br)C(C2=O)(CC(=O)C4=CC5=C(C=C4)OCO5)O |
Origin of Product |
United States |
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